1-(2,4-Dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 1-(2,4-dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C14H7Cl2F3N2O/c1-7-4-10(14(17,18)19)9(6-20)13(22)21(7)12-3-2-8(15)5-11(12)16/h2-5H,1H3
• InChI Key: QMWUOGLRECBBOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1C2=C(C=C(C=C2)Cl)Cl)C#N)C(F)(F)F
• Molecular Formula: C14H7Cl2F3N2O
• Molecular Weight: 347.1 g/mol
• CAS No.: 339276-98-1

Description

1-(2,4-Dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile is a useful research compound. Its molecular formula is C14H7Cl2F3N2O and its molecular weight is 347.12. The purity is usually 95%.
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Scientific Research Applications

Structural and Optical Properties

• Research has explored the structural, optical, and diode characteristics of related pyridine derivatives, emphasizing their monoclinic polycrystalline nature and optical functions calculated from transmittance and reflectance spectra. This includes studying their indirect optical energy gaps and fabricating heterojunctions for potential device applications, such as photosensors (Zedan, El-Taweel, & El-Menyawy, 2020).

Synthesis of Novel Derivatives

• Various studies have focused on synthesizing new series of pyridine and fused pyridine derivatives, exploring their chemical and spectroscopic properties. This includes the conversion of certain derivatives into amino and hydrazido variants and producing pyrido pyrimidine derivatives (Al-Issa, 2012).

Reactivity and Conversion

• Research has been conducted on the reactivity of related pyridine carbonitriles, investigating their conversion into various amino derivatives and studying their structural characteristics through techniques like X-ray analysis (Katritzky, Rachwał, Smith, & Steel, 1995).

Crystal Structure Analysis

• Studies have been carried out to understand the crystal structures of isomeric compounds related to 1-(2,4-Dichlorophenyl)-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile. This includes examining their supramolecular arrangements and investigating specific structural dimeric motifs (de Souza et al., 2015).

Synthesis and Spectroscopic Analysis

• Further research includes the synthesis and spectroscopic analysis of pyridine derivatives, focusing on their molecular structure, UV–vis absorption, fluorescence spectroscopy, and X-ray diffraction methods to understand their optical properties (Cetina, Tranfić, Sviben, & Jukić, 2010).